Cas no 1261980-27-1 (4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid
• CAS No: 1261980-27-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18319341
• CID: 2767341
• PubChem ID: 53225265
• Update Time: 2025-06-26

4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2',4'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid, 95%
• DTXSID90688997
• MFCD18319341
• 1261980-27-1
• 4-(2,4-DIMETHYLPHENYL)-3-HYDROXYBENZOIC ACID
• 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18319341
• Inchi： 1S/C15H14O3/c1-9-3-5-12(10(2)7-9)13-6-4-11(15(17)18)8-14(13)16/h3-8,16H,1-2H3,(H,17,18)
• InChI Key： POPJMRNRNMBXHT-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid

4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid: A Promising Compound with Broad Applications in Biomedical Research

4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid, also known as CAS No. 1261980-27-1, is a multifunctional organic compound that has attracted significant attention in the biomedical field due to its unique chemical structure and diverse biological activities. This compound belongs to the class of phenyl-substituted hydroxybenzoic acids, which are widely studied for their potential applications in drug discovery, anti-inflammatory therapies, and tissue engineering. Recent research has further highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for the development of novel therapeutics. The combination of its structural complexity and functional versatility makes 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid a critical molecule in contemporary pharmaceutical science.

The chemical structure of 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid is characterized by a hydroxybenzoic acid backbone with a substituted phenyl ring at the 4-position. The presence of a hydroxyl group at the 3-position and two methyl groups at the 2 and 4 positions of the aromatic ring contributes to its distinct physicochemical properties. These structural features enable the compound to interact with various biological targets, including enzymes, receptors, and ion channels. The hydroxyl group is known to enhance the compound's solubility and reactivity, while the methyl substituents provide steric and electronic effects that influence its binding affinity and selectivity. This structural complexity is a key factor in the compound's ability to exhibit multiple biological activities, as demonstrated in recent studies.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid through catalytic methods and green chemistry approaches. A 2023 study published in Organic & Biomolecular Chemistry reported a novel synthesis route involving palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the compound. This development is particularly important for large-scale production and pharmaceutical applications, as it reduces the environmental impact and cost associated with traditional synthesis methods. The ability to produce high-quality 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid in sufficient quantities is essential for its use in preclinical and clinical studies.

One of the most significant areas of research involving 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid is its potential as an anti-inflammatory agent. Inflammation is a key factor in numerous chronic diseases, including arthritis, neurodegenerative disorders, and cardiovascular conditions. A 2024 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The compound was shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, making it a promising candidate for the development of novel anti-inflammatory drugs.

Additionally, 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid has been investigated for its role in modulating oxidative stress, a key contributor to cellular damage and disease progression. Research published in Free Radical Biology and Medicine in 2023 highlighted its ability to act as an antioxidant by scavenging reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in neuronal dysfunction. The compound's antioxidant capacity suggests its potential as a therapeutic agent for conditions associated with oxidative damage.

Another area of interest is the application of 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid in cancer research. A 2024 study in Cancer Letters explored its antitumor effects in breast cancer models. The compound was found to induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the Akt/mTOR signaling pathway. This dual mechanism of action makes it a potential candidate for the development of targeted therapies. The study also emphasized the importance of optimizing the compound's structure to enhance its efficacy and reduce potential side effects, which is a common challenge in drug development.

Recent studies have also focused on the pharmacokinetic properties of 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid. Understanding how the compound is absorbed, distributed, metabolized, and excreted in the body is crucial for its clinical application. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition revealed that the compound exhibits moderate oral bioavailability and is primarily metabolized in the liver via phase I and phase II reactions. These findings provide valuable insights into the compound's behavior in vivo and guide the design of more effective drug delivery systems.

Despite its promising properties, the development of 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid as a therapeutic agent faces several challenges. One of the primary concerns is its potential toxicity, which requires further investigation to ensure its safety in long-term use. Additionally, optimizing its chemical structure to enhance potency and selectivity while minimizing off-target effects remains a key area of research. Collaborative efforts between chemists, pharmacologists, and clinicians are essential to overcome these challenges and translate the compound into viable therapeutic options.

In conclusion, 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid represents a significant advancement in the field of organic chemistry and biomedical research. Its unique structure and diverse biological activities position it as a valuable lead compound for the development of novel therapeutics. As research continues to uncover its potential applications, the compound is likely to play an increasingly important role in addressing unmet medical needs. The ongoing exploration of its chemical and biological properties will undoubtedly contribute to the advancement of drug discovery and the treatment of various diseases.

For researchers and industry professionals interested in the synthesis, characterization, or application of 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid, staying updated with the latest scientific developments is crucial. Collaborative studies and interdisciplinary approaches will be key to unlocking the full potential of this compound and translating its research findings into practical solutions for human health.

As the field of biomedical science continues to evolve, the role of compounds like 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid will become even more prominent. By addressing the challenges associated with its development and leveraging its unique properties, researchers can pave the way for innovative therapies that improve patient outcomes and advance the treatment of complex diseases.

Ultimately, the study of 4-(2,4-Dimethylphenyl)-3-hydroxybenzoic acid exemplifies the importance of interdisciplinary research in modern science. The integration of chemical synthesis, biological testing, and clinical evaluation is essential for the successful translation of laboratory findings into real-world applications. As such, this compound serves as a prime example of how scientific innovation can drive progress in healthcare and contribute to the betterment of human health.